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Executive Summary & Chemical Identity
2-Methoxyethyl chloroformate (MECF) is a specialized acylating agent used primarily to

introduce the 2-methoxyethoxycarbonyl moiety into nucleophilic substrates (amines, alcohols,

thiols). Unlike simple alkyl chloroformates (e.g., ethyl chloroformate), MECF integrates an ether

oxygen within the alkyl chain. This structural nuance imparts unique physicochemical

properties to the resulting carbamates and carbonates, most notably enhanced polarity and

potential for hydrogen bonding, often referred to as a "mini-PEG" effect.

This guide details the structural utility, reaction mechanisms, and validated protocols for

deploying MECF in drug discovery and intermediate synthesis.
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Property Data

IUPAC Name 2-Methoxyethyl carbonochloridate

CAS Number 628-12-6

Linear Formula

Molecular Weight 138.55 g/mol

Boiling Point 157–158 °C (lit.)[1][2]

Density 1.192 g/mL at 25 °C

Refractive Index 1.4200

Solubility
Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

in water

Strategic Utility: The "Methoxyethyl" Advantage
In medicinal chemistry, the choice of the R-group in a chloroformate (

) dictates the properties of the protecting group or prodrug moiety.

Solubility Enhancement: The terminal methoxy group and the ethylene spacer mimic a single

unit of polyethylene glycol (PEG). When attached to hydrophobic amines, this group can

significantly lower

and improve aqueous solubility compared to an Alloc or Cbz group.

Metabolic Stability: The ether linkage is generally robust against metabolic oxidation

compared to simple alkyl chains, while the carbamate linkage provides controlled stability,

cleavable by specific esterases or under acidic hydrolysis conditions.

Synthetic Versatility: MECF is a precursor for N-bridged bicyclic sulfonamides (e.g.,

-secretase inhibitors) and is used to generate active mixed carbonates for subsequent
coupling reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/592293
https://www.chemdad.com/index.php?c=article&id=6747
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism: Nucleophilic Acyl Substitution
The core reactivity of MECF follows the addition-elimination pathway typical of acyl chlorides.

The reaction is driven by the high electrophilicity of the carbonyl carbon, activated by the

electron-withdrawing chlorine and oxygen atoms.

Mechanistic Pathway
Nucleophilic Attack: The amine lone pair attacks the carbonyl carbon of MECF.

Tetrahedral Intermediate: A transient alkoxide intermediate forms.

Elimination: The carbonyl bond reforms, expelling the chloride ion (

) as a leaving group.

Deprotonation: A base (auxiliary or excess amine) neutralizes the resulting proton to form the

stable carbamate.
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Figure 1: General mechanism for the formation of a carbamate using MECF.

Experimental Protocols
The following protocols use standard Schotten-Baumann conditions (biphasic) or anhydrous

organic conditions. Note: MECF is moisture-sensitive; however, in rapid biphasic reactions, the

rate of aminolysis usually exceeds the rate of hydrolysis.
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Protocol A: Synthesis of N-(2-Methoxyethoxycarbonyl)-
Amine (Biphasic)
This method is preferred for robust amines and amino acids where solubility in organic solvents

is limited.

Reagents:

Substrate: Primary or Secondary Amine (1.0 equiv)

Reagent: 2-Methoxyethyl chloroformate (1.1 – 1.2 equiv)

Base:

or

(2.0 – 2.5 equiv)

Solvent: DCM / Water (1:1 ratio)

Step-by-Step Methodology:

Preparation: Dissolve the amine in the aqueous base solution (e.g., 1M

). If the amine is an HCl salt, ensure enough base is added to neutralize the salt plus
scavenge the HCl produced.

Biphasic Setup: Add an equal volume of Dichloromethane (DCM) to the aqueous phase.

Cool the mixture to 0–5 °C in an ice bath.

Addition: Dilute MECF in a small volume of DCM. Add this solution dropwise to the

vigorously stirred reaction mixture over 15–20 minutes. Critical: Vigorous stirring is essential

to maximize the interfacial surface area.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC or LC-MS.

Workup: Separate the layers. Extract the aqueous layer twice with DCM. Combine organic

layers, wash with brine, dry over
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, and concentrate in vacuo.

Protocol B: Anhydrous Derivatization (For Labile
Substrates)
Used for sensitive drug intermediates where water must be avoided.

Reagents:

Substrate: Amine (1.0 equiv)[3]

Reagent: MECF (1.1 equiv)

Base: Pyridine or Triethylamine (TEA) (1.2 – 1.5 equiv)

Solvent: Anhydrous THF or DCM

Step-by-Step Methodology:

Dissolution: Dissolve amine and base in anhydrous DCM under an inert atmosphere (

or Ar).

Cooling: Cool to 0 °C.

Addition: Add MECF neat or as a solution in DCM dropwise. Exothermic reaction may occur.

Quench: After completion (typically <1 hour), quench with saturated

solution.

Purification: Standard extraction and silica gel chromatography.
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Figure 2: Decision matrix and workflow for MECF derivatization protocols.

Safety & Handling (Critical)
MECF is a hazardous alkyl chloroformate. Strict adherence to safety protocols is mandatory.

Inhalation Hazard (H330): MECF is fatal if inhaled.[4][5][6] All operations must be performed

in a functioning fume hood.

Corrosivity (H314): Causes severe skin burns and eye damage.[4][5] Wear chemical-

resistant gloves (Nitrile/Neoprene), lab coat, and safety goggles/face shield.

Decomposition: Releases Hydrogen Chloride (HCl) gas upon contact with moisture.

Storage: Store at 2–8 °C under inert gas. Keep container tightly closed to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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